N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)propanamide

• IUPAC Name: N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)propanamide
• InChI: InChI=1S/C13H11ClN2OS/c1-3-8-16-12-9(14)6-5-7-10(12)18-13(16)15-11(17)4-2/h1,5-7H,4,8H2,2H3
• InChI Key: HYTLAIUUBVJKAH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2=C(S1)C=CC=C2Cl)CC#C
• Molecular Formula: C13H11ClN2OS
• Molecular Weight: 278.76 g/mol

Description

N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)propanamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of benzothiazole derivatives and has been studied for its unique properties and potential benefits. In

Scientific Research Applications

• Synthesis and Antinociceptive Activity : A study conducted by Önkol et al. (2004) synthesized derivatives of (5‐chloro‐2(3H)‐benzothiazolon‐3‐yl)propanamide and tested them for antinociceptive activity. One specific derivative was found to be more active than others and the standards in all tests (Önkol, Yıldırım, Erol, Ito, & Şahin, 2004).

• Cytotoxicity, Antimicrobial, Anti-inflammatory and Psychotropic Activity : Zablotskaya et al. (2013) synthesized N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives and found them to have psychotropic, anti-inflammatory, and cytotoxic effects, with some demonstrating antimicrobial action (Zablotskaya, Segal, Geronikaki, Eremkina, Belyakov, Petrova, Shestakova, Zvejniece, & Nikolajeva, 2013).

• Antimicrobial Activity : Evren, Yurttaş, and Yılmaz-Cankilic (2020) synthesized and studied N-(naphthalen-1-yl)propanamide derivatives, noting significant antimicrobial activities against various bacteria and fungi (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).

• Inhibition of Matrix Metalloproteinases (MMPs) : Incerti et al. (2018) designed 2-(1,2-benzothiazol-3-yl)-N-(4-oxo-2-phenyl-1,3-thiazolidin-3-yl)propanamides to affect the inflammatory/oxidative process involving MMPs, highlighting their potential in wound healing (Incerti, Crascí, Vicini, Aki, Yalcin, Ertan-Bolelli, Cardile, Graziano, & Panico, 2018).

• Antitumor Activity : A study by Sławiński and Brzozowski (2006) on 2-benzylthio-4-chlorobenzenesulfonamide derivatives, including N-(benzothiazol-2-yl) variants, revealed promising antitumor activities, particularly against lung cancer and melanoma cell lines (Sławiński & Brzozowski, 2006).